Cas no 2549048-95-3 (2-({1-[(Pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine)

• Product Name: 2-({1-[(Pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• CAS No: 2549048-95-3
• MF: C₁₆H₂₀N₄O
• MW: 284.356203079224
• CID: 5314586
• PubChem ID: 154830533
• Update Time: 2025-06-11

2-({1-[(Pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(4-Pyridinylmethyl)-4-piperidinyl]methoxy]pyrazine
• 2549048-95-3
• 2-({1-[(pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• AKOS040717192
• F6702-2203
• 2-({1-[(Pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine

• Inchi： 1S/C16H20N4O/c1-5-17-6-2-14(1)12-20-9-3-15(4-10-20)13-21-16-11-18-7-8-19-16/h1-2,5-8,11,15H,3-4,9-10,12-13H2
• InChI Key： CKZJMVOZJBCAIM-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)CC1CCN(CC2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 284.16371127g/mol
• Monoisotopic Mass: 284.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 420.9±35.0 °C(Predicted)
• pka: 7.02±0.10(Predicted)

Additional information on 2-({1-[(Pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine

Professional Introduction to Compound with CAS No. 2549048-95-3 and Product Name: 2-({1-[(Pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine

Compound with the CAS number 2549048-95-3 and the product name 2-({1-[(Pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings, including pyridine and piperidine, along with a pyrazine moiety, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

The pyridin-4-yl and piperidin-4-yl substituents in the molecular framework are particularly noteworthy. These groups are frequently incorporated into drug candidates due to their ability to enhance binding affinity and selectivity at biological targets. The methoxy group further modulates the electronic properties of the molecule, potentially influencing its metabolic stability and bioavailability. Such structural features are often exploited in the design of molecules targeting central nervous system disorders, cardiovascular diseases, and other therapeutic areas.

Recent research in the field of medicinal chemistry has highlighted the importance of polyheterocyclic compounds in developing novel therapeutics. The compound in question, with its intricate scaffold, aligns well with this trend. Studies have demonstrated that molecules containing multiple heterocyclic rings can exhibit enhanced binding interactions with biological targets, leading to improved efficacy and reduced side effects. The pyrazine core, in particular, is a well-known pharmacophore found in several FDA-approved drugs, further supporting the potential of this compound as a lead structure for drug discovery.

One of the most exciting aspects of this compound is its potential role in addressing unmet medical needs. Current research efforts are focused on identifying new chemical entities that can modulate complex biological pathways. The unique structural features of 2-({1-[(Pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine make it a promising candidate for further investigation. Preclinical studies have begun to explore its interactions with various enzymes and receptors, providing insights into its mechanism of action.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methodologies not only highlight the synthetic prowess but also underscore the importance of innovation in chemical synthesis for drug development.

In addition to its pharmacological potential, this compound also offers insights into structure-function relationships within drug design. By studying its interactions with biological targets, researchers can gain valuable information about how different structural motifs contribute to overall activity. This knowledge can be translated into guidelines for designing future drug candidates, ultimately accelerating the drug discovery process.

The development of novel therapeutic agents is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The compound with CAS no. 2549048-95-3 exemplifies this collaborative approach. Its discovery and characterization are the result of interdisciplinary research aimed at identifying molecules with therapeutic potential. As research progresses, it is expected that additional derivatives will be synthesized and evaluated for their biological activity.

The regulatory landscape for new drug candidates is stringent but well-established, ensuring that only safe and effective therapies reach patients. The journey from discovery to market approval involves rigorous testing to assess safety and efficacy. Early-stage studies focus on understanding how the compound behaves in vitro and in vivo, providing critical data for decision-making regarding further development.

The economic impact of discovering new drugs cannot be overstated. Pharmaceutical companies invest heavily in research and development, driven by the need to address unmet medical needs and improve patient outcomes. Compounds like 2-({1-[(Pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine represent valuable assets in these efforts, offering hope for new treatments across various therapeutic areas.

Looking ahead, advancements in computational chemistry and artificial intelligence are poised to transform drug discovery further. These technologies can accelerate the identification of promising candidates by predicting their biological activity based on their molecular structure. The compound under discussion serves as an excellent example of how traditional experimental approaches can be complemented by computational methods to enhance efficiency.

In conclusion,2-(1-(Pyridin–4–ylmethyl)piperidin–4–yl)methoxy)pyrazine, identified by CAS no. 2549048–95–3, represents a significant contribution to pharmaceutical chemistry with its complex molecular architecture featuring pyridine, piperidine, pyrazine,and methoxy groups contributing towards novel drug development opportunities particularly within CNS cardiovascular disease treatment areas current research highlights potential therapeutic applications through detailed molecular interaction studies suggesting future clinical investigation merits